sEH Inhibitory Activity: Defined Weak Activity Profile vs. Standard-of-Care Inhibitor t-TUCB
1-[(6-Methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole exhibits negligible inhibitory activity against human recombinant soluble epoxide hydrolase (sEH), with an IC₅₀ > 10,000 nM [1]. In contrast, the well-characterized sEH inhibitor t-TUCB (trans-4-[4-(3-trifluoromethoxyphenyl)ureido]cyclohexyl benzoate) displays an IC₅₀ of approximately 1–10 nM in comparable recombinant human sEH fluorescence assays [2]. This >1,000-fold difference defines the compound as functionally inactive on sEH, a property that is analytically meaningful: the compound can serve as a negative control or inactive scaffold comparator in sEH drug discovery programs, where differentiating active from inactive sulfonamide-bearing chemotypes is critical.
| Evidence Dimension | Inhibition of human recombinant soluble epoxide hydrolase (sEH) |
|---|---|
| Target Compound Data | IC₅₀ > 10,000 nM |
| Comparator Or Baseline | t-TUCB: IC₅₀ ≈ 1–10 nM (recombinant human sEH fluorescence assay) |
| Quantified Difference | >1,000-fold weaker inhibition than t-TUCB |
| Conditions | Human recombinant sEH; PHOME (3-phenyl-cyano(6-methoxy-2-naphthalenyl)methyl ester) substrate; preincubation 1 min (BindingDB assay ID linked to CHEMBL5205807) [1]; comparator data from published t-TUCB characterization [2]. |
Why This Matters
The defined inactivity against sEH qualifies the compound as a validated negative-control chemotype for sEH inhibitor screening cascades, a procurement-relevant attribute when selecting tool compounds for target engagement studies.
- [1] BindingDB. Entry BDBM50591538. Affinity data: IC₅₀ > 10,000 nM against human recombinant sEH. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50591538 View Source
- [2] Liu, J.Y. et al. Pharmacokinetics and in vivo potency of soluble epoxide hydrolase inhibitors in cynomolgus monkeys. British Journal of Pharmacology, 2010, 161, 313–325. (t-TUCB IC₅₀ data). View Source
